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Compound of Interest

Compound Name: Nonanal-d18

Cat. No.: B15139109 Get Quote

This guide provides comprehensive safety information and handling precautions for Nonanal-
d18, intended for researchers, scientists, and professionals in drug development.

Chemical Identification and Properties
Nonanal-d18 is the deuterated analogue of Nonanal.[1] It is commonly used in research as a

labeled internal standard.

Table 1: Chemical and Physical Properties of Nonanal-d18
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Property Value Source

Chemical Name Nonanal-d18 LGC Standards

Synonyms

Nonanaldehyde-d18, Aldehyde

C9-d18, Pelargonaldehyde-

d18

CymitQuimica,

Pharmaffiliates[1][2]

CAS Number 1466552-36-2 LGC Standards[3]

Molecular Formula C₉D₁₈O CymitQuimica[1]

Molecular Weight 160.35 g/mol
CymitQuimica, LGC

Standards[1][3]

Appearance Neat, Clear Colourless Oil
CymitQuimica,

Pharmaffiliates[1][2]

Isotopic Enrichment 98 atom % D C/D/N Isotopes

Chemical Purity 96% C/D/N Isotopes

Table 2: Physical Properties of Nonanal (and its deuterated form)

Property Value Source

Boiling Point 191 °C (376 °F; 464 K) Wikipedia[4]

Melting Point -18 °C (0 °F; 255 K) Wikipedia[4]

Density 0.827 g/cm³ Wikipedia[4]

Flash Point 63 °C / 145.4 °F (closed cup) Fisher Scientific[5]

Solubility Insoluble in water
CAMEO Chemicals,

Wikipedia[4][6]

log Pow (Octanol/Water

Partition Coefficient)
3.4 (at 35 °C) Sigma-Aldrich

Hazard Identification and Safety Precautions
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Nonanal-d18 is a combustible liquid and can cause skin and eye irritation.[5][6] It is also

harmful to aquatic life with long-lasting effects.

Table 3: Hazard Statements and Precautionary Measures

Hazard GHS Classification Precautionary Statements

Flammability Combustible liquid (H227)

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking. P370 +

P378: In case of fire, use dry

sand, dry chemical, or alcohol-

resistant foam to extinguish.

P403 + P235: Store in a well-

ventilated place. Keep cool.[5]

Health Hazards
Skin Irritation (Category 2),

Eye Irritation (Category 2)

P280: Wear protective gloves,

protective clothing, eye

protection, and face protection.

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water. P305 + P351 + P338: IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[7]

Environmental Hazards

Toxic to aquatic life (H401),

Harmful to aquatic life with

long-lasting effects (H412)

P273: Avoid release to the

environment.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[5][7]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

[7]
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Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[5]

Handling, Storage, and Disposal
Handling:

Avoid contact with skin and eyes.[7]

Do not breathe vapors or aerosols.

Keep away from open flames, hot surfaces, and sources of ignition.[5]

Use in a well-ventilated area.[5]

Take precautionary measures against static discharge.

Storage:

Store in a refrigerator.[8]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]

Store away from incompatible materials such as strong oxidizing agents.[5][7]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[5]

Do not let the product enter drains.

Experimental Protocols and Toxicological
Information
Experimental Methodologies
The toxicological data for Nonanal, which is analogous to Nonanal-d18, is based on

standardized testing protocols, such as those established by the OECD.
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Acute Oral Toxicity (LD50): Determined in rats, with a value of >5 g/kg.[7]

Acute Dermal Toxicity (LD50): Assessed in rabbits, with a value of >5 g/kg.[7]

Skin Irritation: Evaluated in rabbits, where neat material caused persistent erythema, severe

edema, and burns.[9]

Eye Irritation: Tested in rabbits, with the neat material causing moderate transient irritation.[9]

Aquatic Toxicity (LC50): Measured in rainbow trout (Oncorhynchus mykiss) over 96 hours in

a semi-static test based on OECD Test Guideline 203.

Aquatic Toxicity (EC50): Determined for Daphnia magna over 48 hours in a flow-through test

following OECD Test Guideline 202.

Table 4: Toxicological Data for Nonanal

Test Species Result Classification

Acute Oral LD50 Rat >5 g/kg

Not classified as

acutely toxic by

ingestion

Acute Dermal LD50 Rabbit >5 g/kg

Not classified as

acutely toxic by

dermal contact

Skin

Corrosion/Irritation
Rabbit Severe Irritant Causes skin irritation

Serious Eye

Damage/Irritation
Rabbit Moderate Irritant

Causes serious eye

irritation

Aquatic Toxicity

(LC50, 96h)
Rainbow Trout 1.45 mg/L Toxic to aquatic life

Aquatic Toxicity

(EC50, 48h)
Daphnia magna 1.54 mg/L Toxic to aquatic life
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No ingredient of this product at levels greater than or equal to 0.1% is identified as a probable,

possible, or confirmed human carcinogen by IARC, NTP, or OSHA.

Emergency Procedures
In case of skin contact: Immediately take off all contaminated clothing and rinse the skin with

water/shower.

In case of eye contact: Rinse out with plenty of water and remove contact lenses.

If swallowed: Have the victim drink water (two glasses at most). Consult a doctor if feeling

unwell.

In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.

Accidental Release: For small spills, use absorbent paper to pick up the liquid. Seal

contaminated materials in a vapor-tight plastic bag for disposal.[6] For larger spills, isolate

the area for at least 50 meters (150 feet) in all directions.[6]

Visual Workflow for Safe Handling
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Safe Handling Workflow for Nonanal-d18

Preparation
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Tightly Seal Primary Container Spill Fire Personal Exposure

Decontaminate Work Surfaces

Dispose of Waste in
Approved Hazardous Waste Container
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Nonanal-d18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15139109?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/TR-N649332/nonanal-d18/
https://www.pharmaffiliates.com/en/1466552-36-2-nonanal-d18-pa2706335.html
https://www.lgcstandards.com/US/en/p/TRC-N649332
https://en.wikipedia.org/wiki/Nonanal
https://www.fishersci.com/store/msds?partNumber=AAA1590822&productDescription=NONANAL+97%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/20803
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/nonanal.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Nonanal
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=Zwz9ZT0qM2Iuhse0bUYWrw%3D%3D&posionId=A4101
https://www.benchchem.com/product/b15139109#safety-information-and-handling-precautions-for-nonanal-d18
https://www.benchchem.com/product/b15139109#safety-information-and-handling-precautions-for-nonanal-d18
https://www.benchchem.com/product/b15139109#safety-information-and-handling-precautions-for-nonanal-d18
https://www.benchchem.com/product/b15139109#safety-information-and-handling-precautions-for-nonanal-d18
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15139109?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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